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For Researchers, Scientists, and Drug Development Professionals

Naphthacene, a polycyclic aromatic hydrocarbon with the chemical formula CisH12, is a
molecule of significant interest in materials science and organic electronics. A thorough
understanding of its thermochemical properties is fundamental for its application in these fields
and for the broader study of aromatic compounds. This technical guide provides a detailed
overview of the core thermochemical data of naphthacene, outlines the experimental
methodologies used for their determination, and illustrates the thermodynamic relationships
governing these properties.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of naphthacene, providing
a compilation of experimentally determined and critically evaluated data. These values are
essential for calculating reaction enthalpies, assessing molecular stability, and modeling
thermal behavior.

Table 1: Enthalpy of Formation of Naphthacene
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Property

Value (kJ/mol) Method Reference

Standard Molar

Enthalpy of Formation

(gas)

Micro-combustion

calorimetry and o
331.6+4.4 ] o [Nagano, as cited in 4]

literature sublimation

data

Standard Molar

Enthalpy of Formation

[Roux et al., as cited
3426 +5.9

in 4]
(9as)
Standard Molar Review and
) ) ) [Roux, Temprado, et
Enthalpy of Formation  206.7 + 3.0 evaluation of literature o
) al., 2008, as cited in 6]
(solid) data

Table 2: Enthalpy of Combustion of Naphthacene

Property

Value (kJ/mol) Method Reference

Standard Enthalpy of

Combustion (solid)

High-precision micro-
-9005.1+1.8 combustion [1]

calorimetry

Standard Enthalpy of

Combustion (solid)

[Magnus, Hartmann,

Combustion et al., 1951, as cited
-8956.9 + 1.3 calorimetry and reanalyzed by
(reanalyzed) Cox and Pilcher, 1970
in 6]

Table 3: Enthalpy of Sublimation of Naphthacene
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Temperature

Property Value (kJ/mol) K) Method Reference
[Fielding and
Enthalpy of
o 31.69 433 - 483 HSA MacKay, 1964,
Sublimation o
as cited in 1]

[Inokuchi, Shiba,
28.01 459 ME etal, 1952, as
cited in 1]

Enthalpy of
Sublimation

Experimental Protocols

The determination of the thermochemical properties of naphthacene relies on precise
calorimetric and vapor pressure measurement techniques. The following sections detail the
principles and general procedures for the key experimental methods cited.

Micro-Combustion Calorimetry

High-precision micro-combustion calorimetry is employed to determine the standard enthalpy of
combustion of solid naphthacene.[1]

Methodology:

o Sample Preparation: A small, precisely weighed pellet of high-purity naphthacene (typically
a few milligrams) is placed in a crucible within a combustion bomb.

e Bomb Assembly: The bomb is sealed and pressurized with a high-purity oxygen atmosphere
(typically around 3 MPa). A small, known amount of water is often added to the bomb to
ensure saturation of the final atmosphere with water vapor.

e Ignition and Combustion: The sample is ignited via a cotton fuse and a platinum wire. The
complete combustion of naphthacene (CisH12) proceeds according to the following reaction:
CisHi2(s) + 21 Oz2(g) — 18 CO2(g) + 6 H20(l)

o Calorimetric Measurement: The combustion bomb is submerged in a known mass of water
within a well-insulated calorimeter. The temperature change of the water is meticulously
measured with high-precision thermometers.
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o Data Analysis: The heat released during the combustion is calculated from the temperature
rise and the heat capacity of the calorimeter system. The heat capacity is determined by
calibrating the calorimeter with a standard substance of known enthalpy of combustion, such
as benzoic acid.

o Corrections: Corrections are applied for the heat of combustion of the fuse, the formation of
nitric acid from residual nitrogen in the bomb, and for converting the data to standard state
conditions (298.15 K and 1 bar). The standard enthalpy of combustion is then calculated
from the corrected heat of combustion.

Knudsen Effusion Method

The Knudsen effusion method is a technique used to determine the vapor pressure of a solid,
from which the enthalpy of sublimation can be derived.[2][3][4]

Methodology:

o Sample Preparation: A small amount of solid naphthacene is placed in a Knudsen cell,
which is a small, thermostated container with a very small orifice of known area.

e High Vacuum Environment: The Knudsen cell is placed in a high-vacuum chamber to ensure
that the molecules effusing through the orifice do not collide with each other or with
background gas molecules (molecular flow regime).

o Effusion Measurement: At a constant, precisely controlled temperature, naphthacene
sublimes, and the gaseous molecules effuse through the orifice. The rate of mass loss of the
sample is measured over a period of time. This can be done by weighing the cell before and
after the experiment or by using a sensitive microbalance in situ.

e Vapor Pressure Calculation: The vapor pressure (P) inside the cell is calculated from the rate
of mass loss ( dm/dt ) using the Knudsen-Hertz-Langmuir equation: P = (dm/dt) *
(2nRT/M)™(1/2) / A where R is the ideal gas constant, T is the absolute temperature, M is the
molar mass of naphthacene, and A is the area of the orifice.

o Enthalpy of Sublimation Determination: The experiment is repeated at several different
temperatures. The enthalpy of sublimation (AH_sub) is then determined from the
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temperature dependence of the vapor pressure using the Clausius-Clapeyron equation: d(In
P)/d(1/T) = -AH_sub/R

Thermodynamic Relationships and Visualization

The thermochemical properties of naphthacene are interconnected through fundamental
thermodynamic laws, primarily Hess's Law. This law states that the total enthalpy change for a
reaction is independent of the pathway taken. This relationship can be visualized to illustrate
how the enthalpy of formation in the gaseous state can be derived from the experimentally
determined enthalpy of combustion of the solid and the enthalpy of sublimation.
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Hess's Law Cycle for Naphthacene
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Experimental Workflow for Thermochemical Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermochemical Properties of Naphthacene]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b114907#thermochemical-properties-of-
naphthacene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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